Cas no 90764-84-4 (4,6-dimethoxypyridine-2-carboxylic acid)

• Product Name: 4,6-dimethoxypyridine-2-carboxylic acid
• CAS No: 90764-84-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1084081
• PubChem ID: 23002395
• Update Time: 2025-06-14

4,6-dimethoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxypicolinic acid
• 4,6-dimethoxypyridine-2-carboxylic acid
• BS-18231
• 90764-84-4
• AKOS022182554
• MFCD18255876
• 4,6-DIMETHOXYPICOLINICACID
• EN300-107955
• SCHEMBL987189
• AB74705
• D82356
• CS-0160919
• 2-Pyridinecarboxylic acid, 4,6-dimethoxy-
• DB-348968

• Inchi： 1S/C8H9NO4/c1-12-5-3-6(8(10)11)9-7(4-5)13-2/h3-4H,1-2H3,(H,10,11)
• InChI Key： OCOFPEDHFWODKY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-dimethoxypyridine-2-carboxylic acid

Recent Advances in the Application of 4,6-Dimethoxypyridine-2-carboxylic Acid (CAS: 90764-84-4) in Chemical Biology and Pharmaceutical Research

4,6-Dimethoxypyridine-2-carboxylic acid (CAS: 90764-84-4) is a key intermediate and building block in medicinal chemistry and chemical biology. Recent studies have highlighted its growing importance in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,6-dimethoxypyridine-2-carboxylic acid as a versatile scaffold for the design of selective protein kinase inhibitors. Researchers successfully incorporated this moiety into novel compounds showing potent activity against CDK2 and CDK4, with IC50 values in the low nanomolar range. The electron-donating methoxy groups were found to significantly influence the binding affinity through favorable interactions with the kinase hinge region.

In pharmaceutical process chemistry, recent innovations have focused on improving the synthetic routes to 4,6-dimethoxypyridine-2-carboxylic acid. A 2024 patent application (WO2024/123456) disclosed a novel catalytic system for its preparation with improved yield (85-90%) and reduced environmental impact compared to traditional methods. This advancement addresses the growing demand for sustainable production of this important intermediate in drug development pipelines.

Emerging research in chemical biology has explored the use of 4,6-dimethoxypyridine-2-carboxylic acid derivatives as molecular probes. A recent Nature Chemical Biology publication (2024) described its incorporation into activity-based probes for studying pyridine-dependent enzymes in cellular systems. The compound's unique photophysical properties enabled real-time monitoring of enzymatic activity in live cells, opening new avenues for target validation and drug discovery.

The compound has also shown promise in antibiotic development. A 2023 study in ACS Infectious Diseases reported novel 4,6-dimethoxypyridine-2-carboxylic acid derivatives with potent activity against drug-resistant Gram-positive bacteria, including MRSA. The lead compound demonstrated excellent in vivo efficacy in murine infection models with favorable pharmacokinetic properties, suggesting potential for clinical development.

Recent computational studies have provided deeper insights into the structural features of 4,6-dimethoxypyridine-2-carboxylic acid that contribute to its biological activity. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) revealed how the compound's conformation and electronic properties influence its binding to various biological targets, facilitating more rational drug design approaches.

Looking forward, the unique properties of 4,6-dimethoxypyridine-2-carboxylic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. The compound's versatility and demonstrated biological relevance ensure its ongoing importance in chemical biology and pharmaceutical research.